Cas no 2034996-92-2 ((2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide)

• Product Name: (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide
• CAS No: 2034996-92-2
• MF: C₁₆H₁₁F₂N₃O
• MW: 299.274850130081
• CID: 5355603
• Update Time: 2025-06-09

(2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,5-difluorophenyl)-N-(pyrazolo[1,5-a]pyridin-5-yl)acrylamide
• (E)-3-(2,5-difluorophenyl)-N-pyrazolo[1,5-a]pyridin-5-ylprop-2-enamide
• (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide

• Inchi： 1S/C16H11F2N3O/c17-12-2-3-15(18)11(9-12)1-4-16(22)20-13-6-8-21-14(10-13)5-7-19-21/h1-10H,(H,20,22)/b4-1+
• InChI Key： PJAMDZVONJMXCM-DAFODLJHSA-N
• SMILES： FC1C=CC(=CC=1/C=C/C(NC1C=CN2C(=CC=N2)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 2.5
• Topological Polar Surface Area: 46.4

Additional information on (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide

Comprehensive Overview of (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide (CAS No. 2034996-92-2)

The compound (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide, identified by its CAS No. 2034996-92-2, is a sophisticated small molecule that has garnered significant attention in medicinal chemistry and drug discovery. This molecule features a unique pyrazolo[1,5-a]pyridine scaffold, which is increasingly recognized for its potential in targeting various biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), as the 2,5-difluorophenyl and prop-2-enamide moieties contribute to its binding affinity and selectivity.

In recent years, the demand for novel heterocyclic compounds like (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide has surged due to their applications in kinase inhibition and cancer therapeutics. The pyrazolo[1,5-a]pyridine core is a privileged structure in drug design, often associated with anti-inflammatory and anti-proliferative properties. This compound’s E-configuration (trans-alkene) further enhances its stability and interaction with biological targets, making it a promising candidate for further development.

One of the most searched questions in the field is: "What are the potential therapeutic applications of pyrazolo[1,5-a]pyridine derivatives?" This reflects the growing interest in small-molecule inhibitors for diseases like autoimmune disorders and oncology. The 2,5-difluorophenyl group in this compound is known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability. These attributes align with the industry’s focus on drug-likeness and ADME optimization.

From a synthetic chemistry perspective, the preparation of (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide involves Pd-catalyzed cross-coupling and amide bond formation, techniques widely discussed in organic chemistry forums. The compound’s CAS No. 2034996-92-2 is frequently queried in chemical databases, highlighting its relevance in high-throughput screening (HTS) campaigns. Researchers are also exploring its potential as a fluorescence probe due to its conjugated system, which could aid in biological imaging studies.

Another trending topic is the role of fluorinated compounds in modern drug design. The difluorophenyl moiety in this molecule exemplifies the strategic use of fluorine atoms to modulate lipophilicity and electrostatic interactions. This aligns with the broader search query: "Why are fluorinated groups important in pharmaceuticals?" Such discussions underscore the compound’s significance in advancing precision medicine.

In conclusion, (2E)-3-(2,5-difluorophenyl)-N-{pyrazolo[1,5-a]pyridin-5-yl}prop-2-enamide (CAS No. 2034996-92-2) represents a compelling case study in rational drug design. Its structural features and potential applications resonate with current trends in targeted therapy and chemical biology. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in kinase-driven diseases and cellular signaling modulation.